Cas no 62421-72-1 (4-Piperidinol, 1,1'-(2-butene-1,4-diyl)bis[2,2,6,6-tetramethyl-)

4-Piperidinol, 1,1'-(2-butene-1,4-diyl)bis[2,2,6,6-tetramethyl- structure
62421-72-1 structure
Product name:4-Piperidinol, 1,1'-(2-butene-1,4-diyl)bis[2,2,6,6-tetramethyl-
CAS No:62421-72-1
MF:C22H42N2O2
MW:366.58108
CID:445366
PubChem ID:53718391

4-Piperidinol, 1,1'-(2-butene-1,4-diyl)bis[2,2,6,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 1-[4-(4-hydroxy-2,2,6,6-tetramethylpiperidin-1-yl)but-2-enyl]-2,2,6,6-tetramethylpiperidin-4-ol
    • DTXSID10706167
    • 1,1'-(But-2-ene-1,4-diyl)bis(2,2,6,6-tetramethylpiperidin-4-ol)
    • 62421-72-1
    • 4-Piperidinol, 1,1'-(2-butene-1,4-diyl)bis[2,2,6,6-tetramethyl-
    • Inchi: InChI=1S/C22H42N2O2/c1-19(2)13-17(25)14-20(3,4)23(19)11-9-10-12-24-21(5,6)15-18(26)16-22(24,7)8/h9-10,17-18,25-26H,11-16H2,1-8H3
    • InChI Key: CFNJOTBXMMKRLL-UHFFFAOYSA-N
    • SMILES: CC1(CC(CC(N1CC=CCN2C(CC(CC2(C)C)O)(C)C)(C)C)O)C

Computed Properties

  • Exact Mass: 366.32486
  • Monoisotopic Mass: 366.324628587g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 440
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.8
  • Topological Polar Surface Area: 46.9Ų

Experimental Properties

  • PSA: 46.94

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